Cas no 2034591-21-2 (3-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]urea)

• Product Name: 3-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]urea
• CAS No: 2034591-21-2
• MF: C₁₇H₁₈F₃N₃O₃
• MW: 369.338334560394
• CID: 5552723
• Update Time: 2025-05-30

3-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]urea
• 3-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C17H18F3N3O3/c1-11-9-14(26-2)10-15(24)23(11)8-7-21-16(25)22-13-5-3-12(4-6-13)17(18,19)20/h3-6,9-10H,7-8H2,1-2H3,(H2,21,22,25)
• InChI Key： VCTOQJLEDJUJFN-UHFFFAOYSA-N
• SMILES： N(CCN1C(C)=CC(OC)=CC1=O)C(NC1=CC=C(C(F)(F)F)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]urea

Introduction to Compound with CAS No. 2034591-21-2 and Product Name: 3-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]urea

Compound with the CAS number 2034591-21-2 and the product name 3-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique combination of functional groups in its molecular framework positions it as a promising candidate for further exploration in various therapeutic areas.

The core structure of this compound consists of a dihydropyridine moiety, which is well-known for its role in cardiovascular medications. Specifically, the 4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl group contributes to the compound's pharmacological profile by potentially enhancing binding affinity to biological targets. This is particularly relevant in the context of developing treatments for conditions such as hypertension and angina pectoris.

Furthermore, the presence of a trifluoromethylphenyl group in the compound's structure adds another layer of complexity and functionality. The trifluoromethyl group is a common pharmacophore in modern drug design due to its ability to modulate metabolic stability and binding interactions. In this context, the 4-(trifluoromethyl)phenyl moiety may enhance the compound's efficacy by improving its interaction with enzymes and receptors involved in disease pathways.

The urea functional group, located at the 1-position of the molecule, is another key feature that contributes to the compound's overall pharmacological properties. Urea-based compounds have been extensively studied for their potential as bioactive molecules due to their ability to form hydrogen bonds and interact with biological targets. The specific positioning of the urea group in this compound may influence its solubility, bioavailability, and overall pharmacokinetic behavior.

Recent research in medicinal chemistry has highlighted the importance of multifunctional compounds that can target multiple pathways simultaneously. The structure of this compound aligns well with this trend, as it incorporates multiple pharmacophores that could potentially synergize to produce therapeutic effects. For instance, the dihydropyridine moiety may interact with calcium channels, while the trifluoromethylphenyl group could modulate enzyme activity.

One of the most exciting aspects of this compound is its potential application in oncology research. The unique combination of functional groups may make it an effective inhibitor of kinases and other enzymes involved in cancer cell proliferation. Additionally, its ability to cross the blood-brain barrier could make it a viable candidate for treating neurological disorders associated with cancer metastasis.

In vitro studies have already demonstrated promising results regarding the compound's biological activity. Specifically, preliminary assays have shown that it can inhibit the growth of certain cancer cell lines at concentrations that are relatively non-toxic to healthy cells. This selectivity is crucial for developing effective anticancer therapies that minimize side effects.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the intricate framework of this compound.

As our understanding of disease mechanisms continues to evolve, so too does our ability to design targeted therapies. The development of compounds like this one exemplifies how interdisciplinary approaches combining organic chemistry, medicinal chemistry, and computational biology can lead to innovative treatments for complex diseases.

The future prospects for this compound are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical reality.

In conclusion, 3-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-1-[4-(trifluoromethyl)phenyl]urea (CAS No. 2034591-21-2) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique molecular structure and promising biological activity make it a valuable asset in ongoing drug discovery efforts.